N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-N-methyl-N'-phenylurea

• IUPAC Name: 1-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-1-methyl-3-phenylurea
• InChI: InChI=1S/C18H18N4O2/c1-21(18(23)19-13-5-3-2-4-6-13)14-7-8-16-15(11-14)20-17-12-24-10-9-22(16)17/h2-8,11H,9-10,12H2,1H3,(H,19,23)
• InChI Key: RWGFUZXUDCTGAV-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC2=C(C=C1)N3CCOCC3=N2)C(=O)NC4=CC=CC=C4
• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol

Description

N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-N-methyl-N'-phenylurea, also known as DBZ, is a synthetic compound that has gained significant attention in the scientific community for its potential use in various biochemical and physiological studies. DBZ is a potent inhibitor of the Notch signaling pathway, which plays a crucial role in cell fate determination, proliferation, and differentiation.

Mechanism of Action

N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-N-methyl-N'-phenylurea inhibits the Notch signaling pathway by binding to the gamma-secretase complex, which is responsible for the cleavage of Notch receptors. This prevents the release of the intracellular domain of Notch and subsequent activation of downstream targets. N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-N-methyl-N'-phenylurea has been shown to be a more potent inhibitor of Notch signaling than other gamma-secretase inhibitors, such as DAPT.
Biochemical and Physiological Effects:
N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-N-methyl-N'-phenylurea has been shown to induce apoptosis in cancer cells by inhibiting the Notch signaling pathway. It has also been shown to affect cell proliferation, differentiation, and migration in various cell types. N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-N-methyl-N'-phenylurea has been used to study the effects of Notch signaling on embryonic development, angiogenesis, and neurogenesis. Additionally, N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-N-methyl-N'-phenylurea has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-N-methyl-N'-phenylurea has several advantages for lab experiments, including its potency as a Notch signaling inhibitor and its ability to induce apoptosis in cancer cells. However, N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-N-methyl-N'-phenylurea has some limitations, including its potential toxicity and off-target effects.

Future Directions

There are several future directions for research on N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-N-methyl-N'-phenylurea, including its potential use as a therapeutic agent in cancer treatment. N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-N-methyl-N'-phenylurea has also been shown to have anti-inflammatory effects, which could be explored further. Additionally, further studies could investigate the effects of N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-N-methyl-N'-phenylurea on other cellular processes and signaling pathways.

Scientific Research Applications

N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-N-methyl-N'-phenylurea has been extensively used in various scientific studies to investigate the role of the Notch signaling pathway in different cellular processes. It has been shown to inhibit Notch signaling in a dose-dependent manner and induce apoptosis in cancer cells. N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-N-methyl-N'-phenylurea has also been used to study the effects of Notch signaling on embryonic development, angiogenesis, and neurogenesis.